3-(6-Bromo-2-napthyloxy)-1,2-propanediol

• Molecular Formula: C13H13BrO3
• Molecular Weight: 297.14 g/mol
• IUPAC Name: 3-(6-bromonaphthalen-2-yl)oxypropane-1,2-diol
• InChI: InChI=1S/C13H13BrO3/c14-11-3-1-10-6-13(4-2-9(10)5-11)17-8-12(16)7-15/h1-6,12,15-16H,7-8H2
• InChI Key: QBDITKUOLJXKNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)Br)C=C1OCC(CO)O

Description

3-(6-Bromo-2-naphthyloxy)-1,2-propanediol is a diol derivative characterized by a brominated naphthyl ether group attached to the 1,2-propanediol backbone. Its structure imparts unique physicochemical properties, such as increased molecular weight and lipophilicity compared to simpler 1,2-propanediol derivatives.

Comparison with Similar Compounds

Structural Modifications and Molecular Properties

The following table summarizes key differences in substituents, molecular weights, and physical properties among related 1,2-propanediol derivatives:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Physical Properties
3-(6-Bromo-2-naphthyloxy)-1,2-propanediol	6-Bromo-2-naphthyloxy	C₁₃H₁₃BrO₃	~309.15 (calc.)	High lipophilicity; expected higher m.p./b.p. due to aromatic and Br groups
3-Phenoxy-1,2-propanediol	Phenoxy	C₉H₁₂O₃	168.19	m.p. not reported; soluble in polar solvents
3-(4-Chlorophenoxy)-1,2-propanediol	4-Chlorophenoxy	C₉H₁₁ClO₃	202.64	m.p. 78–82°C; slightly water-soluble
3-(Phenylthio)-1,2-propanediol	Phenylthio (S instead of O)	C₉H₁₂O₂S	184.26	No m.p. data; thioether enhances hydrophobicity
1,2-Propanediol (propylene glycol)	–	C₃H₈O₂	76.09	b.p. 188.6°C; highly water-soluble

Key Observations :

• Brominated naphthyl group: Increases molecular weight (~2× higher than propylene glycol) and steric bulk, likely reducing water solubility compared to non-aromatic analogs .
• Halogen effects: Chlorine in 3-(4-Chlorophenoxy)-1,2-propanediol elevates melting point (78–82°C) vs. non-halogenated phenoxy derivatives . Bromine in the target compound may similarly raise thermal stability.
• Thioether vs. ether : Replacement of oxygen with sulfur (e.g., 3-(Phenylthio)-1,2-propanediol) enhances hydrophobicity and alters electronic properties .